Journal Name:Journal of Applied Biomaterials & Functional Materials
Journal ISSN:2280-8000
IF:2.744
Journal Website:http://www.jab-fm.com/Home/Index
Year of Origin:0
Publisher:SAGE Publications Inc.
Number of Articles Per Year:50
Publishing Cycle:
OA or Not:Not
Journal of Applied Biomaterials & Functional Materials ( IF 2.744 ) Pub Date: 2023-01-23 , DOI:
10.1007/s12678-023-00811-4
Synthetic organic dyes contaminate the aquatic environment. A fast and efficient preparation of catalysts plays a vital role in wastewater treatment to reduce costs and increase its market. In this study, we prepared different Si-rich ZSM-5 catalysts (Si/Al = 200) through the one-pot synthesis and impregnation technique that include Fe species. The catalysts were applied in heterogeneous electro-Fenton (HEF) to remove methylene blue (MB), an organic dye which is a model compound for water contaminants. The parent and modified catalysts were characterized by XRD, FT-IR, FE-SEM, NH3-TPD, and N2 adsorption–desorption methods. The results showed the well crystalline framework (89%), high surface area (359 m2 g−1), mesopore structure (0.05 cm3 g−1), and uniform distribution of the Fe species. The optimum operating conditions for the [Fe]-ZSM-5 catalyst were pH = 4, applied current of 100 mA, and catalyst concentration of 0.1 g L−1, which resulted in the highest MB removal (98%) in 15 min through the HEF process. The results confirm the applicability of the one-pot synthesis of the [Fe]-ZSM-5 catalyst.
Journal of Applied Biomaterials & Functional Materials ( IF 2.744 ) Pub Date: 2022-12-31 , DOI:
10.1007/s12678-022-00808-5
The low-cost and high-performance electrocatalysts, especially metal (oxy)hydroxides, for the oxygen evolution reaction (OER) have attracted considerable attention due to their promising OER activity. Amorphous electrocatalysts are often superior to their crystalline counterparts due to their more actives and structural flexibility. However, using traditional preparation techniques still presents a significant barrier. Herein, the amorphous NiFe (oxy)hydroxides on nickel foam (NF) with large surface area and small charge transfer resistance were fabricated by electrodeposition technique. The as-fabricated NiFe (oxy)hydroxides (Ni:Fe = 1:3) exhibited remarkable electrocatalytic activity and stability for OER with a low overpotential of 245 mV at a current density of 100 mA cm–2, a small Tafel slope of 76.9 mV dec−1, which was superior to that of noble metal electrocatalysts (RuO2) and most NiFe-based electrocatalysts. This work provides a facile and effective way to synthesis metal (oxy)hydroxide catalysts towards high-efficiency water splitting.
Journal of Applied Biomaterials & Functional Materials ( IF 2.744 ) Pub Date: 2023-07-17 , DOI:
10.1007/s12678-023-00834-x
This review focuses on monitoring selected organic contaminants utilising an electrochemistry technique due to intrinsic benefits such as simplicity, portability, cost, and improved sensitivity. Because the presence of organic pollutants in water causes a variety of health issues such as tumour, headaches, tiredness, and developmental abnormalities, it is critical to explore an effective approach to quantifying these contaminants in various matrices. Although remarkable results have been documented in the use of conventional techniques in the quantification of organic pollutants, owing to high costs, longer pre-concentration steps and analysis times, high power consumption, and the need for sophisticated skilled personnel, their applications for monitoring organic pollutants on-site have been hampered. The electrochemistry approach has emerged to address the difficulties that have hindered the use of traditional approaches for quantifying organic contaminants in water. Thus, the purpose of this review is to examine the concept of employing electrochemistry techniques to determine organic contaminants in various matrixes, and various recommendations for future research have been highlighted.
Graphical Abstract This diagram illustrates the steps involved in creating a sensor utilising nanomaterial and connected to a three-electrode system. The nanomaterial is immobilised onto the surface of the working electrode. A suitable potentiostat is then employed to generate the current signal of the reaction between the sensor and the desired analyte.
Journal of Applied Biomaterials & Functional Materials ( IF 2.744 ) Pub Date: 2022-11-09 , DOI:
10.1007/s12678-022-00784-w
Tenofovir (TNF), a nucleotide analogue of adenosine 5′-monophosphate, is the first-line treatment for chronic HIV/hepatitis B coinfection. There is a need to explore highly sensitive, rapid, and cost-effective quality control techniques to detect the drug. Nickel sulphide @ poly(acrylic acid) coated multi-walled carbon nanotubes (NiS@PAA-MWCNT) composite was synthesized using the one-step solvothermal method. The composite was characterized by UV-vis spectroscopy, Fourier transforms infrared spectroscopy, scanning electron microscopy, transmission electron microscopy, X-ray diffraction, and energy-dispersive X-ray spectroscopy. Morphological analysis showed polydispersed NiS on the surface of the poly(acrylic acid) coated multi-walled carbon nanotube (MWCNT). Tenofovir was electrochemically detected in human urine by differential pulse voltammetry (DPV) using the NiS@PAA-MWCNT modified glassy carbon electrode. The linear range was found to be from 20 to 80 µM with a limit of detection of 5.83 × 10−12 M and 5.12 × 10−12 M in phosphate buffer and human urine, respectively. The practical applicability of the modified electrode was evaluated in human urine and in the presence of different interfering agents. The electrode demonstrated good reproducibility, selectivity, and sensitivity. Thus, NiS@PAA-MWCNT nanocomposite can be used in electrochemical sensors for quality control purposes.Graphical abstract
Journal of Applied Biomaterials & Functional Materials ( IF 2.744 ) Pub Date: 2023-06-07 , DOI:
10.1007/s12678-023-00833-y
This article addresses the construction of a dopamine electrochemical sensor based on a molecularly imprinted polymer on carbon electrodes, for instance, glassy carbon and highly oriented pyrolytic graphite electrodes with the orientation of edge and basal plane by the formation of thiophene acetic acid-dopamine thin film using electropolymerization. The electrochemical deposition of Pt nanoparticles was then carried out at the modified electrode surface, followed by the extraction of dopamine as a template molecule from the generated layer was performed via elution brought on by chemicals. The variables that affect the performance of the imprinted polymer-based sensor, such as monomer-template ratio, immersion time, and the number of electropolymerization cycles, were examined and optimized. To confirm the changes in the oxidation peak current of DA and to investigate the electrochemical behavior of the MIP sensor, cyclic voltammetry, chronoamperometry, and differential pulse voltammetry (DPV) tests were performed. The differential pulse voltammetry studies revealed that, under ideal circumstances, the limit of detection values of the proposed MIP sensor decorated with Pt nanoparticles was found to be 14.40 nmol L−1, 42.50 nmol L−1, and 0.671 μmol L−1 for glassy carbon, edge, and basal plane electrodes, respectively. In the presence of interferents with comparable structural chemicals, such as ascorbic acid, uric acid, glucose, o-phenylenediamine, and glycine, the proposed sensor exhibits noticeable selectivity. Dopamine analysis in a human fluid such as blood serum was conducted with success using the devised sensor, which was shown to possess impressive stability and reproducibility.Graphical Abstract
Journal of Applied Biomaterials & Functional Materials ( IF 2.744 ) Pub Date: 2022-10-24 , DOI:
10.1007/s12678-022-00786-8
The massive production of the modern manufacturing imposes a strict control of the waste produced, in particular wastewaters. Oxalic acid is one the most renowned intermediate in wastewater treatment processes. However, it can be turned into a valuable chemical through its electro-reduction to glyoxylic and glycolic acids as a feedstock for many chemical industries. Among the catalyst employed in catalytic wastewater decontamination, TiO2 rises the highest attention because of its good stability to corrosion, earth abundancy, low cost, low toxicity, chemical, and thermal stability. In order to select the most-performing TiO2 nanostructure, the activity and stability toward oxalic acid electro-reduction has been analyzed by employing TiO2 nanotubes (TNT), nano-flames structures (TNF), and commercial nanopowders (TNP). Among them, TNT showed better electrocatalytic activity, followed closely by TNF, with a current density about three times higher than TNP, as well as better selectivity. The double layer capacitance analysis shows that TNT has a peculiar structure which guarantees a higher active surface. As a final result, the impedance spectroscopy showed that both TNT and TNF electrodes exhibit lower resistance and enhanced stability and durability with respect to TNP.Graphical Abstract
Journal of Applied Biomaterials & Functional Materials ( IF 2.744 ) Pub Date: 2022-10-13 , DOI:
10.1007/s12678-022-00781-z
The electrocoagulation method using stainless steel anodes was applied to a corrugated cardboard box manufacturing plant’s wastewater with high COD content. The effects of current density, processing time and stirring speed on response functions were studied using the Response Surface Methodology (RSM). The removal efficiency of chemical oxygen demand (COD) and energy consumption were selected as response functions. The Central Composite Design (CCD) was chosen to explain the single and combined effects of independent variables on response functions. The COD concentration of the real industrial wastewater used in the experiments was 9130 mg L−1. The maximum COD removal efficiency of 91.6% is obtained with 19.78 Wh g−1 energy consumption. Current density and treatment time were effective parameters for both COD removal and energy consumption. Optimization for maximum COD removal with minimum energy consumption showed 80.9% of COD removal with 6.7 Wh g−1 of energy consumption at 15 mA cm−2, 700 rpm, and 28 min treatment time. The variables are optimized with a few experiments using the response surface method.Graphical abstract
Journal of Applied Biomaterials & Functional Materials ( IF 2.744 ) Pub Date: 2022-10-12 , DOI:
10.1007/s12678-022-00783-x
Three known isostructural lanthanide coordination polymers (Ln CP) were synthesized and their chemical and physical properties were characterized using SCXRD, XRPD, FTIR, SEM-EDS, TGA, CHN elemental analysis and acid digestion proton NMR spectroscopy. The materials were coated on glassy carbon electrode (GCE) using simple drop cast method and their electrochemical activities for detection of dopamine were carried out using cyclovoltammetry (CV), square wave voltammetry (SWV) and electrochemical impedance spectroscopy (EIS) techniques. The fabricated La, Nd and Ce CPs/GCE exhibited good electrochemical activities for selective detection of dopamine than the bare GCE with limit of detection 0.253, 0.241 and 0.159 µM, respectively. The Ln CP/GCE exhibited small charge transfer resistance (Rct) than the bare GCE when measured using EIS. The calculated Rct values for the electrodes were La CP/GCE (ca. 177 Ω) < Ce and Nd CPs/GCE (ca. 233 Ω) < bare GCE (ca. 467 Ω). Furthermore, Ln CP/GCE showed excellent sensitivity for the detection of dopamine.Graphical abstract
Journal of Applied Biomaterials & Functional Materials ( IF 2.744 ) Pub Date: 2023-04-01 , DOI:
10.1007/s12678-023-00819-w
Here, we developed a novel reagentless aptamer sensor for the detection of aflatoxin B1 (AFB1) that uses a DNA walker strategy and bisferrocene to enhance the signal. First, the special binding of AFB1 and AFB1 aptamer activates the DNAzyme strand. Then, with the aid of Mn2+, the DNAzyme strand sequentially cuts the bisferrocene immobilized substrate strand, resulting in a change in the electrochemical signal. And we wrapped Mn2+ in the organometallic framework UiO-66(Zr)-(COOH)2 and integrated it with DNA walker. It enables the initiation of the cut reaction without the addition of Mn2+ during the detection, enabling real-time monitoring. Based on the above advantages, under optimal conditions, the sensor shows good detection linearity in the range of 0.1 pg/mL to 1000 ng/mL, and the detection limit is 4.81 fg/mL. The sensor has also been successfully applied for the detection of AFB1 in complex matrices, including peanut oil samples, with high sensitivity and reagentless operation. In addition, the proposed aptamer sensor can be used to detect other mycotoxins by replacing the aptamer, thus providing an efficient platform for the detection and real-time monitoring applications.Graphical Abstract A reagentless electrochemical aptamer sensor for AFB1 detection was constructed based on DNAzyme-driven DNA walker and bisferrocene. No significant change in electrochemical signal was observed when the target AFB1 was not added. The electrochemical signal was significantly reduced when the target AFB1 was added.
Journal of Applied Biomaterials & Functional Materials ( IF 2.744 ) Pub Date: 2023-02-14 , DOI:
10.1007/s12678-023-00809-y
Surface coverages of ionomer on Pt and carbon support are key properties to clarify the ionomer distribution in cathode catalyst layer of polymer electrolyte fuel cells. However, their measurement is highly challenging especially for carbon, where Faradaic charge is not visible in voltammograms. Conventionally, the capacitance measured by voltammetry or electrochemical impedance spectroscopy is used to determine the ionomer coverage. In these methods, surface coverages are obtained by comparing the double layer capacitance at wet condition with that at dry condition; Pt and carbon surfaces covered by ionomer and water contributes to the capacitance at wet condition, while surfaces covered only by the ionomer contributes at the dry condition because of the absence of water. However, when measured capacitance is converted to surface area, the methods assume that the specific capacitance (capacitance per surface area) is independent of the humidity although it significantly changes in reality, because the double layer structure of ionomer changes. Here, we propose an alternative method that significantly suppresses the change in specific capacitance. The method was applied to porous and nonporous carbon supports with Pt nanoparticle catalyst. The measurement also indicates that the surface coverages on both Pt and carbon are reduced in the case of the porous carbon.Graphical Abstract
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术4区 | BIOPHYSICS 生物物理4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
1.70 | 20 | Science Citation Index Expanded | Not |
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